Cas no 56156-15-1 (N-(thiophen-2-yl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(thiophen-2-yl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 56156-15-1
• MF: C₁₀H₉N₅S
• MW: 231.276959180832
• MDL: MFCD28348139
• CID: 5249561
• PubChem ID: 12206712
• Update Time: 2026-03-09

N-(thiophen-2-yl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N-(2-thienylmethyl)-
• n-(Thiophen-2-ylmethyl)-1h-pyrazolo[3,4-d]pyrimidin-4-amine
• N-(thiophen-2-yl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine

• MDL： MFCD28348139
• Inchi： 1S/C10H9N5S/c1-2-7(16-3-1)4-11-9-8-5-14-15-10(8)13-6-12-9/h1-3,5-6H,4H2,(H2,11,12,13,14,15)
• InChI Key： HAVMNUHLMCCZJR-UHFFFAOYSA-N
• SMILES： C1=NC(NCC2SC=CC=2)=C2C=NNC2=N1

Additional information on N-(thiophen-2-yl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine

N-(Thiophen-2-yl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine: A Comprehensive Overview

N-(Thiophen-2-yl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, also known by its CAS registry number 56156-15-1, is a fascinating compound with a unique structure and diverse applications. This compound belongs to the class of heterocyclic aromatic amines, which are widely studied in the fields of organic chemistry, pharmacology, and materials science. Its molecular structure consists of a pyrazolo[3,4-d]pyrimidine core substituted with a thiophene moiety, making it a valuable molecule for both academic research and industrial applications.

The synthesis of N-(Thiophen-2-yl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine typically involves multi-step reactions, often utilizing microwave-assisted techniques or catalytic processes to enhance reaction efficiency. Recent advancements in green chemistry have led to the development of more sustainable methods for its production, reducing environmental impact while maintaining high yields. The compound's stability and reactivity make it an ideal candidate for various chemical transformations.

One of the most significant areas of research involving this compound is its potential application in drug discovery. The pyrazolo[3,4-d]pyrimidine framework is known for its ability to interact with various biological targets, such as kinases and receptors. Studies have shown that N-(Thiophen-2-yl)methyl substituents can modulate the pharmacokinetic properties of the molecule, enhancing its bioavailability and reducing toxicity. These findings have sparked interest in exploring its role as a lead compound for treating diseases like cancer and inflammatory disorders.

In addition to its pharmaceutical applications, this compound has also been investigated for its electronic properties. The thiophene group introduces conjugation into the molecule, which can be exploited in the design of organic semiconductors and optoelectronic devices. Recent research has demonstrated that films prepared from this compound exhibit excellent charge transport characteristics, making them promising candidates for use in flexible electronics and photovoltaic applications.

The structural versatility of N-(Thiophen-2-yl)methyl-substituted pyrazolo[3,4-d]pyrimidines has also led to their use as building blocks in supramolecular chemistry. By incorporating this compound into self-assembled structures, scientists have been able to create materials with tailored functionalities for sensing and catalysis. These developments highlight the compound's potential in advancing nanotechnology and materials science.

From an analytical standpoint, the characterization of this compound has benefited from modern spectroscopic techniques such as NMR and mass spectrometry. Researchers have employed these tools to study the molecular interactions and conformational dynamics of the compound under various conditions. Such insights are crucial for understanding its behavior in different environments and optimizing its performance in practical applications.

In conclusion, N-(Thiophen-2-yl)methyl-1H-pyrazolo[3,4-d]pyrimidin-amines represent a versatile class of compounds with significant potential across multiple disciplines. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.